Cas no 28325-56-6 (Butanoic acid,3-methyl-2-(3-methyl-1-oxobutoxy)-,[(1S,2'R,4aR,6S,7aS)-6-(acetyloxy)-4a,5,6,7a-tetrahydro-4a-hydroxy-1-(3-methyl-1-oxobutoxy)spiro[cyclopenta[c]pyran-7(1H),2'-oxiran]-4-yl]methylester)

• Product Name: Butanoic acid,3-methyl-2-(3-methyl-1-oxobutoxy)-,[(1S,2'R,4aR,6S,7aS)-6-(acetyloxy)-4a,5,6,7a-tetrahydro-4a-hydroxy-1-(3-methyl-1-oxobutoxy)spiro[cyclopenta[c]pyran-7(1H),2'-oxiran]-4-yl]methylester
• CAS No: 28325-56-6
• MF: C₂₇H₄₀O₁₁
• MW: 540.59990978241
• CID: 285407
• PubChem ID: 45273108
• Update Time: 2025-04-19

Butanoic acid,3-methyl-2-(3-methyl-1-oxobutoxy)-,[(1S,2'R,4aR,6S,7aS)-6-(acetyloxy)-4a,5,6,7a-tetrahydro-4a-hydroxy-1-(3-methyl-1-oxobutoxy)spiro[cyclopenta[c]pyran-7(1H),2'-oxiran]-4-yl]methylester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-methyl-2-(3-methyl-1-oxobutoxy)-,[(1S,2'R,4aR,6S,7aS)-6-(acetyloxy)-4a,5,6,7a-tetrahydro-4a-hydroxy-1-(3-methyl-1-oxobutoxy)spiro[cyclopenta[c]pyran-7(1H),2'-oxiran]-4-yl]methylester
• IVHD-valtrate
• Butanoicacid, 3-methyl-2-(3-methyl-1-oxobutoxy)-,[6-(acetyloxy)-4a,5,6,7a-tetrahydro-4a-hydroxy-1-(3-methyl-1-oxobutoxy)spiro[cyclopenta[c]pyran-7(1H),2'-oxiran]-4-yl]methylester
• Isovaleroxyhydroxydidrovaltrate
• Isovaleroxyhydroxydidrovaltratum
• Isovaleroxyhydroxydihydrovaltrate
• IVHD
• Spiro[cyclopenta[c]pyran-7(1H),2'-oxirane], butanoic acid deriv.
• ValtrateHD
• NS00093956
• AKOS032962744
• [(1S,4aR,6S,7R,7aS)-6-acetyloxy-4a-hydroxy-1-(3-methylbutanoyloxy)spiro[1,5,6,7a-tetrahydrocyclopenta[c]pyran-7,2'-oxirane]-4-yl]methyl 3-methyl-2-(3-methylbutanoyloxy)butanoate
• CS-0024250
• HY-N3446
• 28325-56-6
• CHEMBL556679
• Isovaleroxy-hydroxy dihydrovaltrate
• IVHD-valtric acid
• DA-54490
• ((1S,4aR,6S,7R,7aS)-6-acetyloxy-4a-hydroxy-1-(3-methylbutanoyloxy)spiro(1,5,6,7a-tetrahydrocyclopenta(c)pyran-7,2'-oxirane)-4-yl)methyl 3-methyl-2-(3-methylbutanoyloxy)butanoate

• Inchi： 1S/C27H40O11/c1-14(2)8-20(29)37-22(16(5)6)24(31)33-11-18-12-34-25(38-21(30)9-15(3)4)23-26(18,32)10-19(36-17(7)28)27(23)13-35-27/h12,14-16,19,22-23,25,32H,8-11,13H2,1-7H3/t19-,22?,23-,25-,26-,27+/m0/s1
• InChI Key： QPMVBTMUWDUUTJ-KZYULCMASA-N
• SMILES： O1C[C@@]21[C@H](C[C@@]1(C(COC(C(C(C)C)OC(CC(C)C)=O)=O)=CO[C@H]([C@H]21)OC(CC(C)C)=O)O)OC(C)=O

Computed Properties

• Exact Mass: 540.25700
• Monoisotopic Mass: 540.25706209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 15
• Complexity: 955
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 616.5±55.0 °C at 760 mmHg
• Flash Point: 193.9±25.0 °C
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 147.19000
• LogP: 2.42470
• Vapor Pressure: 0.0±4.0 mmHg at 25°C

Butanoic acid,3-methyl-2-(3-methyl-1-oxobutoxy)-,[(1S,2'R,4aR,6S,7aS)-6-(acetyloxy)-4a,5,6,7a-tetrahydro-4a-hydroxy-1-(3-methyl-1-oxobutoxy)spiro[cyclopenta[c]pyran-7(1H),2'-oxiran]-4-yl]methylester Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether